2-(1-piperidinyl)-5,6,7,8-tetrahydro-4(3H)-quinazolinone

• IUPAC Name: 2-piperidin-1-yl-5,6,7,8-tetrahydro-3H-quinazolin-4-one
• InChI: InChI=1S/C13H19N3O/c17-12-10-6-2-3-7-11(10)14-13(15-12)16-8-4-1-5-9-16/h1-9H2,(H,14,15,17)
• InChI Key: WWJZPDZHIQEJKN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(CCCC3)C(=O)N2
• Molecular Formula: C13H19N3O
• DSSTOX Substance ID: DTXSID50186661
• Molecular Weight: 233.31 g/mol
• CAS RN: 33017-99-1

Description

2-(1-piperidinyl)-5,6,7,8-tetrahydro-4(3H)-quinazolinone, commonly known as THQ, is a heterocyclic organic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. THQ has been found to exhibit a wide range of pharmacological activities, including anticonvulsant, analgesic, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of THQ is not fully understood, but it is believed to act on multiple targets in the central nervous system. THQ has been found to enhance the activity of GABAergic neurotransmission by increasing the release of GABA and inhibiting the reuptake of GABA. THQ also acts on the opioid system by increasing the release of endogenous opioids and enhancing their binding to receptors. In addition, THQ has been found to modulate the activity of ion channels, such as voltage-gated sodium channels and calcium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
THQ has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the frequency and duration of seizures in animal models of epilepsy. THQ has also been found to have analgesic effects by reducing pain sensitivity in animal models of pain. In addition, THQ has been found to have anxiolytic and antidepressant effects by modulating the activity of neurotransmitters such as serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of THQ is its wide range of pharmacological activities, which makes it a versatile compound for studying various diseases. THQ is also relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of THQ is its low solubility in water, which can make it difficult to administer in vivo. In addition, THQ has been found to exhibit some toxicity at high doses, which can limit its use in certain applications.

Future Directions

There are several future directions for research on THQ. One area of interest is the development of more potent and selective analogs of THQ that can be used as therapeutic agents. Another area of interest is the investigation of the molecular targets of THQ and the development of new drugs that can target these pathways. In addition, further studies are needed to elucidate the exact mechanism of action of THQ and its potential use in the treatment of various diseases.

Scientific Research Applications

THQ has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anticonvulsant, analgesic, anxiolytic, and antidepressant effects in animal models. THQ has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, THQ has been found to have antitumor activity and may have potential as a chemotherapeutic agent.